
2-allylaniline chemical properties and reactivity

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Allylaniline

Cat. No.: B3051291 Get Quote

An In-depth Technical Guide on the Chemical Properties and Reactivity of 2-Allylaniline

Introduction
2-Allylaniline is a bifunctional organic compound of significant interest to researchers and

scientists in the field of synthetic organic chemistry and drug development. Its structure,

featuring a nucleophilic aniline moiety and a reactive allyl group in close proximity, makes it a

versatile precursor for the synthesis of a wide array of nitrogen-containing heterocycles, which

are prominent scaffolds in many biologically active molecules and natural products.[1] This

guide provides a comprehensive overview of its chemical properties, reactivity, and key

experimental applications.

Chemical Properties
The fundamental physical and chemical properties of 2-allylaniline are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

chemical transformations.
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Property Value

CAS Number 32704-22-6[1]

Molecular Formula C₉H₁₁N[2]

Molecular Weight 133.19 g/mol [1]

Boiling Point 218-220 °C

Density 0.982 g/mL at 25 °C

Refractive Index (n20/D) 1.563

Flash Point 89 °C (192.2 °F) - closed cup

Note: Some physical properties like boiling point, density, refractive index, and flash point are

listed for the closely related N-allylaniline (CAS 589-09-3) as specific data for the 2-allyl isomer

can be sparse. These values should be considered indicative.

Spectroscopic Data
Spectroscopic techniques are essential for the structural elucidation and characterization of 2-
allylaniline and its derivatives.[1]
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Technique Characteristic Features

¹H NMR

Signals corresponding to the aromatic protons,

the amine (-NH₂) protons, and the distinct

protons of the allyl group (-CH₂-CH=CH₂) are

observable. The vinyl protons of the allyl group

typically appear as multiplets in the vinyl region.

[1]

¹³C NMR

Provides information on the carbon skeleton,

distinguishing between the aromatic carbons

and the aliphatic carbons of the allyl group. The

chemical shifts for the olefinic carbons of the

allyl group are diagnostic.[1]

IR Spectroscopy

Used to identify the presence of specific

functional groups, such as the N-H stretches of

the primary amine and the C=C stretch of the

allyl group.[1]

Chemical Reactivity
The reactivity of 2-allylaniline is dominated by the interplay between its aniline and allyl

functionalities. This dual reactivity allows for a rich variety of chemical transformations,

particularly intramolecular reactions.

Caption: Bifunctional reactivity of 2-allylaniline.

Cyclization Reactions
The most significant area of 2-allylaniline's reactivity involves cyclization to form nitrogen-

containing heterocycles.[1] The proximity of the nucleophilic amine and the electrophilic allyl

group facilitates these intramolecular ring-forming reactions.[3]

Indolines and Dihydroindoles: These are common products formed via cyclization. Copper-

catalyzed enantioselective reactions are particularly effective for synthesizing chiral indolines

from N-sulfonyl-2-allylanilines.[1]
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Tetrahydroquinolines: Aminomercuration of 2-allylaniline can yield tetrahydroquinoline

derivatives.[1]

Electrophilic Cyclization: Reagents like iodine can trigger electrophilic cyclization. For

instance, N-tosyl-2-allylanilines react with iodine to produce 2-iodomethylindolines through

a selective 5-exo-trig iodocyclization.[1]

Oxidation
Both the aniline ring and the allyl side chain are susceptible to oxidation.[3]

Strong Oxidizing Agents: Reagents such as potassium permanganate and chromium trioxide

can lead to the formation of quinones and other oxidized products.[1][3]

Aerobic Oxidative Cyclization: This is an important reaction pathway, often utilizing molecular

oxygen as the oxidant in conjunction with transition metal catalysts like copper or palladium.

[1][3] For example, N-tosyl-o-allylaniline can undergo oxidative cyclization with copper(II)

acetate to form tetracyclic products.[3]

Reduction
The allyl group of 2-allylaniline can be readily reduced to the corresponding saturated propyl

group. This transformation is typically achieved through catalytic hydrogenation, using

hydrogen gas in the presence of a metal catalyst.[3]

Substitution and Functionalization
Amine Functionality: The primary amine can act as a nucleophile in substitution reactions to

yield N-alkylated or N-acylated derivatives.[3]

Aromatic Ring: The aniline ring is susceptible to electrophilic aromatic substitution, although

the strong activating nature of the amino group can lead to challenges with selectivity and

over-reaction.

Acid-Base Reactivity
As an aniline derivative, 2-allylaniline is a weak base. It reacts with acids to form the

corresponding ammonium salts. For example, treatment with hydrogen chloride yields 2-
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allylaniline hydrochloride.[3] This reaction is often used for purification or to modify the

compound's solubility.

Experimental Protocols
The following section details a representative experimental protocol for the cyclization of an N-

tosyl-2-allylaniline derivative.

Synthesis of 2-Iodomethyl-N-tosylindolines via
Iodocyclization
This method provides a direct pathway to 2-iodomethylindolines through an electrophilic

cyclization process, which is notably effective in water.[1]

Caption: Workflow for iodocyclization of N-tosyl-2-allylaniline.

Methodology:

Reaction Setup: In a suitable reaction vessel, the N-tosyl-2-allylaniline substrate is

combined with iodine.

Solvent: Water is added as the solvent. The reaction can also proceed without a solvent, but

it may require a longer reaction time.[1]

Reaction Conditions: The mixture is heated to a moderate temperature, typically 50 °C, and

stirred vigorously to ensure adequate mixing.[1]

Monitoring: The progress of the reaction is monitored using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC), until the starting material is

consumed.

Workup: Upon completion, the reaction mixture is cooled to room temperature. The excess

iodine is quenched by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

The product is then extracted into an organic solvent like ethyl acetate. The organic layers

are combined, washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and

concentrated under reduced pressure.
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Purification: The resulting crude product is purified, typically by flash column chromatography

on silica gel, to yield the pure 2-iodomethyl-N-tosylindoline.

The tosyl group on the nitrogen atom is crucial as it directs the regioselectivity and facilitates

the cyclization process.[1]

Caption: Mechanism of electrophilic iodocyclization.

Conclusion
2-Allylaniline is a highly valuable synthetic intermediate due to its unique bifunctional nature.

Its propensity to undergo intramolecular cyclization reactions provides efficient access to a

diverse range of nitrogen-containing heterocyclic systems, including indolines and

tetrahydroquinolines, which are of paramount importance in medicinal chemistry and materials

science. The ability to control its reactivity through derivatization (e.g., N-tosylation) and the

choice of reaction conditions (e.g., catalysts, oxidants) further underscores its versatility as a

building block in modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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